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Compound of Interest

Compound Name: 4-Boc-aminomethylbenzamidine

Cat. No.: B062996

This guide provides an in-depth overview of the chemical properties of 4-Boc-
aminomethylbenzamidine, a compound of significant interest to researchers and
professionals in the field of drug development.

Chemical Identity and Properties

4-Boc-aminomethylbenzamidine, also known as tert-butyl N-[(4-
carbamimidoylphenyl)methyl]carbamate, is a derivative of benzamidine. The presence of the
Boc (tert-butyloxycarbonyl) protecting group on the aminomethyl substituent modifies its
properties for specific applications in organic synthesis and medicinal chemistry.

Property Value Source
Molecular Formula C13H19N302 [1]
Molecular Weight 249.31 g/mol

Monoisotopic Mass 249.14772 Da [1]

Structural Information

The molecular structure of 4-Boc-aminomethylbenzamidine consists of a central benzene
ring substituted with a carbamimidoyl group (amidine) and a Boc-protected aminomethyl group
at the para position. This specific arrangement of functional groups is crucial for its biological
and chemical activities.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b062996?utm_src=pdf-interest
https://www.benchchem.com/product/b062996?utm_src=pdf-body
https://www.benchchem.com/product/b062996?utm_src=pdf-body
https://www.benchchem.com/product/b062996?utm_src=pdf-body
https://pubchemlite.lcsb.uni.lu/e/compound/4228091
https://pubchemlite.lcsb.uni.lu/e/compound/4228091
https://www.benchchem.com/product/b062996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship of 4-Boc-aminomethylbenzamidine Components

Boc Protecting Group Aminomethylbenzamidine Core

tert-Butyl Carbonyl Forms Carbamate Linkage Aminomethyl Benzamidine
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Caption: Molecular components of 4-Boc-aminomethylbenzamidine.

Experimental Protocols

Detailed experimental protocols involving 4-Boc-aminomethylbenzamidine would be specific
to its application, such as in the synthesis of serine protease inhibitors or as a building block in
combinatorial chemistry. These protocols are typically found in peer-reviewed scientific
literature and patents. A generalized workflow for its use in solid-phase peptide synthesis
(SPPS), where it could be incorporated as a non-standard amino acid, is outlined below.
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Generalized Workflow for Incorporating 4-Boc-aminomethylbenzamidine in SPPS

1. Resin Swelling

[2. Fmoc Deprotectionj
G. Coupling of 4-Boc-aminomethylbenzamidina
El. Capping (Optionalg

[’5. Repeat Deprotection/Coupling Cycles]

i

[6. Cleavage from Resin and Boc Deprotectior)

[7. Purification and Analysis)
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Caption: Workflow for solid-phase peptide synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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